

A Comparative Analysis of Xeruborbactam and Vaborbactam Efficacy

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: (1R,2S)-Xeruborbactam disodium

Cat. No.: B10854609

[Get Quote](#)

A deep dive into the mechanisms, in vitro activity, and clinical outcomes of two key β -lactamase inhibitors.

In the ongoing battle against antimicrobial resistance, β -lactamase inhibitors play a pivotal role in preserving the efficacy of β -lactam antibiotics. This guide provides a detailed comparative analysis of two such inhibitors: vaborbactam, an established agent, and xeruborbactam, a novel inhibitor in clinical development. This comparison is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their respective strengths and spectrum of activity based on available experimental data.

Mechanism of Action: A Tale of Two Boronates

Both xeruborbactam and vaborbactam are cyclic boronic acid β -lactamase inhibitors. They function by forming a covalent adduct with the serine residue in the active site of serine- β -lactamases, effectively neutralizing the enzymes that would otherwise degrade β -lactam antibiotics.

Vaborbactam is a potent inhibitor of Ambler class A and C β -lactamases.^[1] Its primary strength lies in its robust activity against *Klebsiella pneumoniae* carbapenemase (KPC), a major mechanism of carbapenem resistance in Enterobacterales.^[2] However, vaborbactam lacks significant activity against class B metallo- β -lactamases (MBLs) and class D carbapenemases.^{[1][3]}

Xeruborbactam, on the other hand, exhibits a broader spectrum of activity. It is a dual-spectrum inhibitor, effective against both serine- β -lactamases (classes A, C, and D) and metallo- β -lactamases (class B).[3][4] This gives xeruborbactam a potential advantage in treating infections caused by a wider range of resistant pathogens. Furthermore, xeruborbactam has demonstrated intrinsic antibacterial activity against some Gram-negative bacteria by binding to penicillin-binding proteins (PBPs).[5]

In Vitro Efficacy: A Head-to-Head Comparison

The in vitro efficacy of these inhibitors is typically assessed by measuring the Minimum Inhibitory Concentration (MIC) of a partner β -lactam antibiotic (commonly meropenem) with and without the inhibitor. A lower MIC value indicates greater potency.

Table 1: Comparative In Vitro Activity against Key Pathogen Groups

Pathogen Group	Drug Combination	MIC ₅₀ (µg/mL)	MIC ₉₀ (µg/mL)	Citation(s)
KPC-producing Enterobacterales	Meropenem-Vaborbactam	0.06	1	[6]
Meropenem-Xeruborbactam	≤0.06	≤0.06	[4]	
MBL-producing Enterobacterales	Meropenem-Vaborbactam	>32	>32	[3]
Meropenem-Xeruborbactam	1	1	[3][7]	
Carbapenem-Resistant Acinetobacter baumannii (CRAB)	Meropenem-Vaborbactam	-	-	
Meropenem-Xeruborbactam	16	64	[5]	
Carbapenem-Resistant Pseudomonas aeruginosa	Meropenem-Vaborbactam	-	-	
Meropenem-Xeruborbactam	>64	>64	[5]	

Note: Data for meropenem-vaborbactam against CRAB and *P. aeruginosa* is not extensively reported as it is not its primary target spectrum. Xeruborbactam data is from preclinical studies.

Table 2: Inhibition Constants (K_i) against Specific β-Lactamases

β -Lactamase	Vaborbactam K_i (nM)	Xeruborbactam K_i (nM)	Citation(s)
KPC-2 (Class A)	~20-140	~1-2	[3]
CTX-M-15 (Class A)	-	<1	[3]
AmpC (Class C)	-	8	[3]
OXA-23 (Class D)	-	0.74	[3]
NDM-1 (Class B)	No significant activity	~4-7	[3]
VIM-1 (Class B)	No significant activity	~30	[3]
IMP-1 (Class B)	No significant activity	240	[3]

Note: K_i (inhibition constant) is a measure of the inhibitor's potency; a lower value indicates stronger inhibition. Data is compiled from various in vitro studies.

Clinical Efficacy: From Trials to Practice

Vaborbactam, in combination with meropenem (Vabomere®), is approved for the treatment of complicated urinary tract infections (cUTIs), including pyelonephritis, and is used for other serious infections caused by carbapenem-resistant Enterobacteriaceae (CRE).

The pivotal TANGO II trial demonstrated the superiority of meropenem-vaborbactam over the best available therapy for CRE infections.[8][9] Key outcomes from the trial are summarized below.

Table 3: Key Outcomes of the TANGO II Trial (Meropenem-Vaborbactam vs. Best Available Therapy)

Outcome	Meropenem-Vaborbactam (n=32)	Best Available Therapy (n=15)	P-value	Citation(s)
Clinical Cure at End of Treatment	65.6% (21/32)	33.3% (5/15)	0.03	[8] [9]
Clinical Cure at Test of Cure	59.4% (19/32)	26.7% (4/15)	0.02	[8] [9]
28-Day All-Cause Mortality	15.6% (5/32)	33.3% (5/15)	-	[8] [9]
Treatment-Related Adverse Events	24.0% (12/50)	44.0% (11/25)	-	[8] [9]
Renal-Related Adverse Events	4.0% (2/50)	24.0% (6/25)	-	[8] [9]

Xeruborbactam is currently in Phase 1 clinical trials.[\[10\]](#)[\[11\]](#)[\[12\]](#)[\[13\]](#) These studies are evaluating the safety, tolerability, and pharmacokinetics of xeruborbactam alone and in combination with a β -lactam partner. The results of these early-phase trials will be crucial in determining the future clinical development of this promising broad-spectrum inhibitor.

Experimental Protocols

The in vitro data presented in this guide were primarily generated using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[\[6\]](#)[\[14\]](#)[\[15\]](#)[\[16\]](#)

Broth Microdilution MIC Testing Workflow


- **Preparation of Bacterial Inoculum:** A standardized suspension of the test bacteria is prepared in a suitable broth medium to a specific cell density (typically 5×10^5 colony-forming units/mL).
- **Serial Dilution of Antimicrobial Agents:** The β -lactam antibiotic (e.g., meropenem) is serially diluted in a 96-well microtiter plate. For combination testing, a fixed concentration of the β -

lactamase inhibitor (e.g., 8 µg/mL for vaborbactam or xeruborbactam) is added to each well. [3]

- Inoculation: Each well of the microtiter plate is inoculated with the prepared bacterial suspension.
- Incubation: The plates are incubated at 35-37°C for 16-20 hours.
- MIC Determination: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth.

Visualizing the Mechanisms and Workflows


Signaling Pathway: Inhibition of β -Lactamases



[Click to download full resolution via product page](#)

Caption: Mechanism of action of β -lactam antibiotics and their inhibitors.


Experimental Workflow: Broth Microdilution MIC Assay



[Click to download full resolution via product page](#)

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Logical Relationship: Spectrum of β -Lactamase Inhibition

[Click to download full resolution via product page](#)

Caption: Comparative spectrum of β -lactamase inhibition.

Conclusion

Vaborbactam is a well-established and effective β -lactamase inhibitor, particularly against KPC-producing Enterobacterales. Its clinical utility in combination with meropenem is supported by robust clinical trial data. Xeruborbactam, while in the earlier stages of development, demonstrates a promisingly broader spectrum of activity, including against challenging metallo- β -lactamases and some class D carbapenemases. The ongoing clinical evaluation of xeruborbactam will be critical in defining its future role in the armamentarium against multidrug-resistant Gram-negative infections. For the research and drug development community, both molecules represent significant advancements in the field of β -lactamase inhibition, with xeruborbactam's expanded spectrum offering a potential solution for some of the most difficult-to-treat bacterial pathogens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Relative inhibitory activities of the broad-spectrum β -lactamase inhibitor xeruborbactam in comparison with taniborbactam against metallo- β -lactamases produced in *Escherichia coli* and *Pseudomonas aeruginosa* - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 3. In vitro potency of xeruborbactam in combination with multiple β -lactam antibiotics in comparison with other β -lactam/ β -lactamase inhibitor (BLI) combinations against carbapenem-resistant and extended-spectrum β -lactamase-producing Enterobacterales - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. Broad spectrum of β -lactamase coverage and potent antimicrobial activity of xeruborbactam in combination with meropenem against carbapenemase-producing Enterobacterales, including strains resistant to new β -lactam/ β -lactamase inhibitor combinations - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 5. In Vitro Potency of Xeruborbactam in Combination With Multiple β -Lactam Antibiotics in Comparison With Other β -Lactam/ β -Lactamase Inhibitor (BLI) Combinations Against Carbapenem-Resistant and Extended-Spectrum β -Lactamase-Producing Enterobacterales - Qpex Biopharma [qpexbio.com]
- 6. In Vitro Activity of Meropenem-Vaborbactam against Clinical Isolates of KPC-Positive Enterobacteriaceae - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. In vitro potency of xeruborbactam in combination with multiple β -lactam antibiotics in comparison with other β -lactam/ β -lactamase inhibitor (BLI) combinations against carbapenem-resistant and extended-spectrum β -lactamase-producing Enterobacterales - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Effect and Safety of Meropenem–Vaborbactam versus Best-Available Therapy in Patients with Carbapenem-Resistant Enterobacteriaceae Infections: The TANGO II Randomized Clinical Trial - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. amr-insights.eu [amr-insights.eu]
- 10. Qpex Biopharma Announces Presentation of Clinical Data for Ultra-Broad Spectrum β -lactamase Inhibitor Xeruborbactam and the Lipopeptide QPX9003 at ECCMID 2022 Meeting

- Qpex Biopharma [qpexbio.com]
- 11. journals.asm.org [journals.asm.org]
- 12. researchgate.net [researchgate.net]
- 13. 216. A Phase 1 Study of the Safety, Tolerability, and Pharmacokinetics of Multiple Doses of the Beta-lactamase inhibitor Xeruborbactam Alone and in Combination Meropenem in Healthy Adult Subjects - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Broth Microdilution Method To Detect Extended-Spectrum β -Lactamases and AmpC β -Lactamases in Enterobacteriaceae Isolates by Use of Clavulanic Acid and Boronic Acid as Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Broth microdilution susceptibility testing. [bio-protocol.org]
- 16. chainnetwork.org [chainnetwork.org]
- To cite this document: BenchChem. [A Comparative Analysis of Xeruborbactam and Vaborbactam Efficacy]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10854609#comparative-analysis-of-xeruborbactam-and-vaborbactam-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com